Cas no 1251019-55-2 (tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate)

• Product Name: tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• CAS No: 1251019-55-2
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5292306
• Update Time: 2026-03-10

tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• Tert-butyl2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-4-5-16-8-12(14)6-9(13)7-12/h9H,4-8,13H2,1-3H3
• InChI Key： RUNXLCYDBFRQDH-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C2(C1)CC(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 0.2
• Topological Polar Surface Area: 64.8

Additional information on tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate

tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate (CAS No. 1251019-55-2) is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and advanced materials science. This compound is characterized by its unique spirocyclic structure, which combines a five-membered ring and a six-membered ring, creating a highly functionalized framework. The presence of the tert-butyl group, amino group, and carboxylate ester introduces versatile reactivity and bioavailability, making it an intriguing subject for both academic and industrial investigations.

Recent studies have highlighted the importance of spirocyclic compounds like tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate in drug design due to their ability to mimic natural product scaffolds. These structures often exhibit enhanced pharmacokinetic properties, including improved solubility and bioavailability, which are critical for developing effective therapeutic agents. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules targeting various disease states, such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate involves a multi-step process that typically begins with the formation of the spirocyclic core. This is achieved through a combination of ring-closing reactions and functional group transformations. The introduction of the tert-butyl group enhances the molecule's stability, while the amino group provides sites for further modification, enabling the creation of diverse derivatives. Recent advancements in catalytic methods have streamlined the synthesis process, making it more efficient and scalable for large-scale production.

In terms of applications, tert-butyl 2-amino-8-oxa-5-azaspiro[3.5]nonane-5-carboxylate has shown promise in several areas. In pharmaceuticals, it serves as a valuable intermediate in the development of novel drugs with improved efficacy and reduced side effects. Its ability to form stable complexes with metal ions has also led to its exploration in metallo-drug design, where it can act as a chelating agent to enhance drug delivery systems.

Beyond pharmacology, this compound has garnered interest in materials science due to its potential as a building block for advanced polymers and nanomaterials. The spirocyclic structure provides unique mechanical properties, making it suitable for applications in high-performance composites and biodegradable materials. Researchers are actively investigating its use in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to biomedical engineering.

The latest research on tert-butyl 2-amino-8 oxaspiro nonane carboxylate has focused on understanding its interaction with biological systems at the molecular level. Advanced computational modeling techniques have been employed to predict its binding affinity to various proteins and enzymes, providing insights into its potential therapeutic applications. These studies have revealed that the compound exhibits selective binding to certain targets, suggesting its utility in designing targeted drug delivery systems.

In conclusion, tert-butyl 2-amino 8 oxa 5 azaspiro nonane carboxyliate (CAS No. 1251019 55 2) stands at the forefront of chemical innovation, offering a versatile platform for advancing drug discovery and material science. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop novel solutions across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in shaping future advancements in science and technology.